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3-Fluoro-4-
Compound Name:
(trifluoromethyl)benzonitrile

Cat. No.: B057205

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-4-(trifluoromethyl)benzonitrile is a fluorinated aromatic compound of significant
interest in the fields of medicinal chemistry and materials science. Its unique electronic
properties, stemming from the presence of both a fluorine atom and a trifluoromethyl group on
the benzene ring, make it a valuable intermediate in the synthesis of complex organic
molecules. This document provides a comprehensive overview of its physicochemical
properties, a detailed synthesis protocol, and outlines its primary applications. The
trifluoromethyl group often enhances lipophilicity, a desirable trait in drug design, while the
fluoro and nitrile functionalities provide reactive sites for further chemical transformations.[1]

Physicochemical Properties

The physical and chemical properties of 3-Fluoro-4-(trifluoromethyl)benzonitrile are
summarized in the table below. This data is essential for its handling, storage, and application
in experimental settings.
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Property Value Reference(s)
CAS Number 231953-38-1 [1][21[3]
Molecular Formula CsHsFaN [1]12]
Molecular Weight 189.11 g/mol [1]
Appearance White to almost white 1]
powder/crystal
Melting Point 45-50 °C [1][4]
Boiling Point 202 °C [4]
Density 1.37 g/cm3 [4]
Flash Point 96 °C [4]
Solubility Soluble in Methanol

Storage Conditions

Room temperature, in a dark,

inert atmosphere

[4]

Synthesis Protocol

A documented method for the preparation of 3-Fluoro-4-(trifluoromethyl)benzonitrile

involves a five-step synthetic route starting from o-fluorobenzotrifluoride.[5][6] This process is

outlined below.

Experimental Workflow Diagram
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Figure 1. Synthetic Pathway for 3-Fluoro-4-(trifluoromethyl)benzonitrile
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Figure 1. Synthetic Pathway for 3-Fluoro-4-(trifluoromethyl)benzonitrile

Step-by-Step Methodology

The synthesis is carried out in five distinct steps: nitration, reduction, bromination,
diazotization/amine removal, and finally, a substitution reaction to introduce the nitrile group.[5]

[6]
Step 1: Nitration of o-Fluorobenzotrifluoride

o Objective: To introduce a nitro group to the aromatic ring.
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e Procedure: o-Fluorobenzotrifluoride is reacted with a mixture of sulfuric acid and nitric acid.
The reaction temperature is carefully controlled during the addition of the nitrating mixture.

e Product: 3-Trifluoromethyl-4-fluoronitrobenzene.
Step 2: Reduction of the Nitro Group
o Objective: To convert the nitro group to an amine.

e Procedure: The 3-trifluoromethyl-4-fluoronitrobenzene is subjected to a reduction reaction.
This can be achieved using various reducing agents, such as metals (e.g., Fe, Zn) in an
acidic medium or through catalytic hydrogenation.[5]

e Product: 3-Trifluoromethyl-4-fluoroaniline.

Step 3: Bromination

e Objective: To introduce a bromine atom to the aromatic ring.

e Procedure: The aniline derivative from the previous step undergoes bromination.
Step 4: Diazotization and Amine Removal

o Objective: To remove the amine group and replace it with bromine.

e Procedure: The brominated aniline is treated with a diazotizing agent, followed by a reaction
to remove the diazonium group, resulting in a brominated intermediate.

e Product: 3-Fluoro-4-trifluoromethyl bromobenzene.
Step 5: Cyanation (Substitution Reaction)
o Objective: To replace the bromine atom with a cyano group.

e Procedure: The 3-fluoro-4-trifluoromethyl bromobenzene is reacted with a metal cyanide
(e.g., cuprous cyanide) in a suitable solvent to yield the final product.[5]

e Product: 3-Fluoro-4-(trifluoromethyl)benzonitrile.
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Applications and Logical Relationships

3-Fluoro-4-(trifluoromethyl)benzonitrile is primarily utilized as a key building block in the
synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical
sectors.[1] Its structural features are strategically employed to impart desirable properties to the
target molecules.

Figure 2. Core Applications of 3-Fluoro-4-(trifluoromethyl)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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